Cas no 156937-56-3 (2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)-)
156937-56-3 structure
Product Name:2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)-
CAS No:156937-56-3
MF:C13H13NO2
MW:215.247823476791
CID:107633
PubChem ID:23369736
Update Time:2025-04-18
2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- 2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)-
- 2(1H)-Quinolinone, 6-hydroxy-8-methyl-5-(2-propenyl)- (9CI)
- SCHEMBL9094062
- 156937-56-3
- 5-allyl-6-hydroxy-8-methylcarbostyril
- 6-hydroxy-8-methyl-5-prop-2-enyl-1H-quinolin-2-one
- BBFWZZUBCZZONN-UHFFFAOYSA-N
-
- Inchi: 1S/C13H13NO2/c1-3-4-9-10-5-6-12(16)14-13(10)8(2)7-11(9)15/h3,5-7,15H,1,4H2,2H3,(H,14,16)
- InChI Key: BBFWZZUBCZZONN-UHFFFAOYSA-N
- SMILES: OC1C=C(C)C2=C(C=CC(N2)=O)C=1CC=C
Computed Properties
- Exact Mass: 215.09469
- Monoisotopic Mass: 215.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 324
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
2(1H)-Quinolinone,6-hydroxy-8-methyl-5-(2-propen-1-yl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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